Cas no 2138222-50-9 (8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine)
8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-725232
- 2138222-50-9
- 8,8-dimethyl-2-azaspiro[4.5]decan-4-amine
- 8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine
-
- Inchi: 1S/C11H22N2/c1-10(2)3-5-11(6-4-10)8-13-7-9(11)12/h9,13H,3-8,12H2,1-2H3
- InChI Key: NFZSOPUJCNIDCG-UHFFFAOYSA-N
- SMILES: N1CC(C2(C1)CCC(C)(C)CC2)N
Computed Properties
- Exact Mass: 182.178298710g/mol
- Monoisotopic Mass: 182.178298710g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 38Ų
8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-725232-1.0g |
8,8-dimethyl-2-azaspiro[4.5]decan-4-amine |
2138222-50-9 | 1g |
$0.0 | 2023-06-07 |
8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine
Comprehensive Overview of 8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine (CAS No. 2138222-50-9)
The compound 8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine (CAS No. 2138222-50-9) is a structurally unique spirocyclic amine that has garnered significant attention in pharmaceutical and agrochemical research. Its spiro[4.5]decane core, combined with the dimethyl and amine functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, owing to its ability to modulate neurotransmitter systems. The compound's rigid spirocyclic framework also enhances its stability, a critical factor in drug design.
In recent years, the demand for spirocyclic compounds like 8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine has surged due to their role in addressing drug resistance and improving bioavailability. A growing body of literature highlights its utility in designing next-generation therapeutics, particularly for neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's azaspiro moiety is often leveraged to enhance blood-brain barrier (BBB) penetration, a key challenge in CNS drug development. This aligns with current trends in precision medicine, where tailored molecular structures are prioritized.
From a synthetic chemistry perspective, 8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine is synthesized via multistep organic reactions, including reductive amination and cyclization strategies. Its high purity and structural integrity are critical for downstream applications, ensuring reproducibility in preclinical studies. The compound's CAS No. 2138222-50-9 serves as a unique identifier in global chemical databases, facilitating procurement and regulatory compliance. Notably, its low toxicity profile and scalable synthesis make it attractive for industrial applications.
The agrochemical sector also explores 8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine as a precursor for crop protection agents. Its spirocyclic architecture contributes to the development of environmentally sustainable pesticides, addressing concerns about soil degradation and non-target organism toxicity. This aligns with the global push toward green chemistry and sustainable agriculture, topics frequently searched by stakeholders in the field.
Analytical characterization of 8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine typically involves NMR spectroscopy, mass spectrometry, and HPLC to confirm its molecular weight (C11H22N2) and stereochemical purity. These techniques are essential for quality control, especially when the compound is used in high-throughput screening or combinatorial chemistry. The rise of AI-driven drug discovery has further amplified interest in such structurally diverse building blocks, as they enrich virtual compound libraries for machine learning models.
In summary, 8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine (CAS No. 2138222-50-9) represents a promising scaffold in medicinal chemistry and agrochemical innovation. Its spirocyclic design, functional versatility, and compatibility with sustainable practices position it at the forefront of modern research. As scientists continue to explore its potential, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in human health and environmental sustainability.
2138222-50-9 (8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)